BE“GHE Foundational & Exploratory

Check Availability & Pricing

safety and handling of 1,2-
Dibromotetrafluorobenzene

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1,2-Dibromotetrafluorobenzene

Cat. No.: B1220476

An In-depth Technical Guide to the Safety and Handling of 1,2-Dibromotetrafluorobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,2-
Dibromotetrafluorobenzene (CAS No. 827-08-7), a versatile intermediate used in the
synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1][2] Adherence to
stringent safety protocols is essential when working with this halogenated aromatic compound.

Chemical and Physical Properties

1,2-Dibromotetrafluorobenzene is a colorless to light yellow or orange liquid.[3] Its key
physical and chemical properties are summarized below.
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Property

Value

CAS Number

827-08-7[1][4]

Molecular Formula

CeBr2Fa[1][4]

Molecular Weight 307.87 g/mol [1][4]

Appearance Colorless to light orange/yellow clear liquid[3]
Boiling Point 198 °C (at 760 mmHg)[5]

Melting Point 12-16 °CJ[3][5]

Density 2.22 - 2.238 g/mL at 25 °C[4][5]

Flash Point 99 °C (210.2 °F) - closed cup[4]

Refractive Index

n20/D 1.516 (lit.)[4][5]

Water Solubility

Insoluble[5]

Hazard Identification and GHS Classification

This compound is classified as a hazardous substance. The primary hazards are related to

irritation of the skin, eyes, and respiratory system.[4]

Hazard Classification Code Description
Signal Word Warning[4]
Skin Irritation H315 Causes skin irritation.[4]
o Causes serious eye irritation.
Eye Irritation H319
[4]
Specific Target Organ Toxicity H335 May cause respiratory

(Single Exposure)

irritation.[4]

Target Organs

Respiratory system.[4]

Pictogram:
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o GHSO07 (Exclamation Mark)[4]

Toxicological Information

As a group, halogenated aromatic hydrocarbons can cause acute irritation to the eyes, mucous
membranes, and lungs.[6] While specific quantitative toxicity data (e.g., LD50, LC50) for 1,2-
Dibromotetrafluorobenzene is not readily available from the provided search results, the GHS
classification indicates a significant potential for irritation upon contact or inhalation.

Safe Handling and Storage

Proper handling and storage are critical to minimize exposure and ensure laboratory safety.

General Laboratory Handling Protocols

All work with 1,2-Dibromotetrafluorobenzene should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.

Workflow for Safe Handling:
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Preparation

Review SDS

'
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'
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Y
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(Use glass pipettes/syringes)

'

Perform Reaction
(Keep sash low)

Cleanup Svl Disposal

Decontaminate Glassware
(Rinse with solvent in hood)

'

Segregate Halogenated Waste

'

Dispose via Institutional Protocol

Click to download full resolution via product page

Caption: General workflow for handling 1,2-dibromotetrafluorobenzene.
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Personal Protective Equipment (PPE)

The following PPE should be worn when handling this chemical:

Eye Protection: Chemical safety goggles or a face shield.[7]
e Hand Protection: Appropriate chemical-resistant gloves (e.g., nitrile).
o Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.

» Respiratory Protection: Work should be performed in a fume hood to avoid inhaling vapors.
[3] If ventilation is inadequate, a NIOSH-approved respirator with organic vapor cartridges is
necessary.[3]

Storage Requirements

» Store in a tightly closed container in a cool, dry, and well-ventilated area.
e The storage class for this combustible liquid is 10.[4]
o Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Emergency Procedures
First Aid Measures

Immediate action is required in case of exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air and keep them
comfortable for breathing. If not breathing,
provide artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, seek medical

advice.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, removing contact lenses if
present and easy to do. Continue rinsing. Seek
immediate medical attention from an

ophthalmologist.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures

1,2-Dibromotetrafluorobenzene is a combustible liquid with a flash point of 99 °C.[4]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (COz2).

e Special Hazards: Combustion may produce toxic and corrosive gases, including hydrogen

bromide and hydrogen fluoride.

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear to prevent contact with skin and eyes.

Accidental Release Measures (Spills)

A spill of 1,2-Dibromotetrafluorobenzene requires a prompt and careful response.
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Workflow for Spill Response:
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y
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Caption: Workflow for responding to an accidental spill.

Disposal Considerations

All waste containing 1,2-Dibromotetrafluorobenzene, including contaminated absorbents and
rinsates from glassware, must be treated as hazardous waste.[3]

o Collect in a designated, properly labeled, and sealed container for halogenated organic
waste.

o Disposal must be conducted in accordance with all local, regional, and national
environmental regulations. Contact a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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